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A comprehensive guide for researchers and scientists on the performance evaluation of various
RDX-based explosive compositions, supported by experimental data and detailed
methodologies.

Cyclotrimethylene trinitramine, commonly known as RDX, is a powerful and widely used high
explosive. Its versatility allows for the formulation of numerous explosive mixtures with tailored
properties to suit specific applications, from military munitions to industrial uses. The
performance characteristics of these mixtures, such as detonation velocity, pressure, energy
output, and sensitivity, are critically dependent on their composition. This guide provides an
objective comparison of different RDX-based explosive mixtures, presenting key performance
data from various studies in a structured format. Detailed experimental protocols and visual
workflows are also included to aid in the understanding and replication of these evaluations.

Performance Comparison of RDX-Based Explosive
Mixtures

The addition of various materials to RDX can significantly alter its performance characteristics.
The following tables summarize the key performance parameters of several common RDX-
based mixtures, including those with aluminum, TNT (Composition B), HMX, and polymer
binders.

RDX and Aluminized Explosives
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The incorporation of aluminum powder into RDX-based explosives is a common method to

enhance their total energy output, particularly for air blast and underwater applications. The

particle size of the aluminum can also influence the mixture's sensitivity.

Explosive Detonation Velocity Detonation Heat o
. Key Findings
Composition (mls) (J/9)
High detonation
8750 (at 1.80 g/cm3) velocity and brisance.
RDX 5530[2] _
[1] Serves as a baseline
for comparison.
Optimal aluminum
) ) content for higher
RDX with 20% Higher than pure ]
] ~8800][3] detonation heat,
Aluminum Powder RDX[3][4] )
velocity, and volume.
[31[4]
Air blast performance
RDX with 25% Higher than pure is significant, though
~8800[3]

Aluminum Powder

RDX[4]

slightly less optimal
than 20% AL[3][4]

RDX with Nano-

Aluminum Powder

Lower initial shock

wave pressure

propagation velocity

compared to micron-

aluminum

formulations.[5]

Can improve
detonation

performance.[6]

Nano-aluminum can
significantly increase

mechanical sensitivity.

[6]

RDX/AP-based with
30-55% Al

Formulations
designed for
underwater explosion
(UNDEX)

performance.[7]

RDX in Melt-Cast and Composite Explosives
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RDX is frequently mixed with other explosives like TNT and HMX, or incorporated into matrices

like emulsions to create compositions with specific performance trade-offs.

Explosive
Composition

Detonation Velocity
(mls)

Brisance/Pressure

Key Findings

RDX/TNT
(Composition B)

7638[8]

High

A common melt-cast
explosive; serves as a
standard for

comparison.[8]

RDX/Emulsion
Explosive (20% RDX)

3523[9]

Increases with RDX
content.[10]

Adding RDX to
emulsion explosives
increases detonation
velocity and brisance
while decreasing
critical thickness.[9]
[10]

RDX/HMX Mixtures

HMX is more
energetic than RDX
and can enhance the
performance of the
mixture.[11][12]

RDX/CL-20 (35% CL-
20)

Power of 462.08 x 104
kJ.L/kg?[13]

Mixtures can achieve
higher performance
than either explosive
alone.[13]

Polymer-Bonded Explosives (PBXs)

Incorporating RDX into a polymer matrix creates Polymer-Bonded Explosives (PBXs), which

offer improved mechanical properties and reduced sensitivity.
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Explosive
Composition

Detonation Velocity
(mls)

Impact Sensitivity

Key Findings

RDX/PU (86% RDX,
14% GAP-based PU)

Lower than
Composition B by
42.5%][8]

PBXs offer
significantly lower
vulnerability to various
stimuli compared to
conventional

explosives.[8]

Nano-RDX based
PBX

Increased by ~1.7%
compared to micron-
sized RDX PBX.[14]

Shock sensitivity

decreased by 24.5%
compared to micron-
sized RDX PBX.[14]

The use of nano-RDX
can improve
detonation
performance and

reduce sensitivity.[14]

Polymer binder
absorbs 24-31% of

internal energy,

The polymer binder

plays a crucial role in

RDX/HTPB - _ o
making the PBX less desensitizing the
sensitive than pure explosive.[15]
RDX.[15]
Different polymers
Shows lower energy )
] have varying
absorption by the T
RDX/Estane - ) efficiencies in
binder compared to ] o
reducing sensitivity.
HTPB and EVA.[15]
[15]
Predicted to have the
lowest sensitivity EVA appears to be a
among the tested highly effective binder
RDX/EVA -

PBXs due to higher
energy absorption by
the binder.[15]

for reducing the
sensitivity of RDX.[15]

Experimental Protocols
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Accurate and reproducible performance evaluation of explosives relies on standardized

experimental methodologies. Below are outlines of common experimental workflows.

Detonation Velocity Measurement

The velocity at which a detonation wave propagates through an explosive is a key performance

indicator.

Experimental Setup detonation wave propagates

lonization Probe 1

Detonator

Procedure

initiates
Cylindrical Explosive Charge
— A
lonization Probe 2 >( Detect Passage of Detonation Wave at Probes }——{ Measure Time Interval (At) }—»{ Calculate Velocity (V = L/ At)

Click to download full resolution via product page

Caption: Workflow for Detonation Velocity Measurement.

Impact Sensitivity Testing (Drop-Weight Test)

This test determines the sensitivity of an explosive to initiation by impact. A weight is dropped

from a specific height onto a sample of the explosive.
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Prepare Explosive Sample

'

Place Sample in Apparatus

'

Drop Weight from a Known Height [<—

Observe for Detonation, Flame, or Decomposition

Go/No-Jo

Record 'Go' or 'No-Go'

:

Adjust Drop Height (Bruceton Method)

v

Determine H50 (Height for 50% Probability of Initiation)

Click to download full resolution via product page

Caption: Impact Sensitivity Testing Workflow.

Friction Sensitivity Testing

This test assesses the sensitivity of an explosive to initiation by friction. A weighted pendulum

scrapes across a sample of the explosive.

© 2025 BenchChem. All rights reserved. 6/9 Tech Support


https://www.benchchem.com/product/b1669417?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1669417?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Validation & Comparative

Check Availability & Pricing

Prepare Explosive Sample on Anvil

'

Set Pendulum Weight and Height

'

Release Pendulum

Observe for Detonation, Flame, or Crackling

Record Result

'

Analyze Frequency of Initiation

Click to download full resolution via product page

Caption: Friction Sensitivity Testing Workflow.

Thermal Analysis (DSCITGA)

Differential Scanning Calorimetry (DSC) and Thermogravimetric Analysis (TGA) are used to
study the thermal stability and decomposition kinetics of explosive materials.
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TGA Analysis

\ 4

Place Sample in TGA Pan P Heat in a Controlled Atmosphere P Measure Weight Loss vs. Temperature Determine Decomposition Stages and Kinetics

DSC Analysis

»

Place Sample in DSC Pan P Heat at a Controlled Rate P Measure Differential Heat Flow P Identify Melting and Decomposition Temperatures

Click to download full resolution via product page

Caption: Thermal Analysis Workflow using DSC and TGA.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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